![molecular formula C19H12ClN3OS B238556 N-[3-(1,3-benzothiazol-2-yl)-4-chlorophenyl]nicotinamide](/img/structure/B238556.png)
N-[3-(1,3-benzothiazol-2-yl)-4-chlorophenyl]nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(1,3-benzothiazol-2-yl)-4-chlorophenyl]nicotinamide, also known as BTA-EG6, is a small molecule inhibitor that has been widely used in scientific research. This compound has shown potential in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.
Mechanism of Action
N-[3-(1,3-benzothiazol-2-yl)-4-chlorophenyl]nicotinamide exerts its biological effects by inhibiting the activity of several enzymes and proteins. For example, this compound has been shown to inhibit the activity of PARP-1, an enzyme that is involved in DNA repair and cell survival. In addition, this compound has been found to inhibit the activity of IKKβ, a kinase that is involved in the activation of NF-κB. Furthermore, this compound has been shown to inhibit the aggregation of amyloid-β by binding to its hydrophobic pockets.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In cancer cells, this compound has been found to induce apoptosis and cell cycle arrest by activating the p53 pathway. Moreover, this compound has been shown to inhibit the migration and invasion of cancer cells by suppressing the expression of matrix metalloproteinases. In addition, this compound has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Furthermore, this compound has been shown to improve cognitive function by reducing the aggregation of amyloid-β.
Advantages and Limitations for Lab Experiments
N-[3-(1,3-benzothiazol-2-yl)-4-chlorophenyl]nicotinamide has several advantages for lab experiments. Firstly, this compound is a small molecule inhibitor that can be easily synthesized and modified. Secondly, this compound has been extensively studied and has shown promising results in various diseases. However, there are also some limitations to the use of this compound in lab experiments. Firstly, the low yield of the synthesis method can limit the availability of this compound for research. Secondly, the specificity of this compound towards its target enzymes and proteins needs to be further investigated.
Future Directions
There are several future directions for the research of N-[3-(1,3-benzothiazol-2-yl)-4-chlorophenyl]nicotinamide. Firstly, the potential of this compound as a therapeutic agent for various diseases needs to be further evaluated in preclinical and clinical studies. Secondly, the specificity of this compound towards its target enzymes and proteins needs to be further investigated to avoid off-target effects. Moreover, the development of more efficient synthesis methods for this compound can improve its availability for research. Additionally, the modification of this compound can lead to the development of more potent and selective inhibitors. Finally, the investigation of the pharmacokinetics and pharmacodynamics of this compound can provide insights into its safety and efficacy in clinical settings.
Conclusion
In conclusion, this compound is a small molecule inhibitor that has shown potential in the treatment of various diseases. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. The extensive research on this compound highlights its potential as a therapeutic agent and provides insights for further investigation.
Synthesis Methods
The synthesis of N-[3-(1,3-benzothiazol-2-yl)-4-chlorophenyl]nicotinamide involves the reaction of 2-chloro-4-nitroaniline with 2-mercaptobenzothiazole to form 2-(4-chloro-2-nitrophenylthio)benzothiazole. This intermediate is then reacted with 4-chloronicotinoyl chloride to obtain this compound. The overall yield of this synthesis method is approximately 20%.
Scientific Research Applications
N-[3-(1,3-benzothiazol-2-yl)-4-chlorophenyl]nicotinamide has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In addition, this compound has been found to reduce inflammation by inhibiting the activation of NF-κB, a transcription factor that regulates the expression of pro-inflammatory genes. Moreover, this compound has been investigated for its neuroprotective effects, as it has been shown to inhibit the aggregation of amyloid-β, a protein that is associated with Alzheimer's disease.
properties
Molecular Formula |
C19H12ClN3OS |
---|---|
Molecular Weight |
365.8 g/mol |
IUPAC Name |
N-[3-(1,3-benzothiazol-2-yl)-4-chlorophenyl]pyridine-3-carboxamide |
InChI |
InChI=1S/C19H12ClN3OS/c20-15-8-7-13(22-18(24)12-4-3-9-21-11-12)10-14(15)19-23-16-5-1-2-6-17(16)25-19/h1-11H,(H,22,24) |
InChI Key |
MOVMCUAKINHECE-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)N=C(S2)C3=C(C=CC(=C3)NC(=O)C4=CN=CC=C4)Cl |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)C3=C(C=CC(=C3)NC(=O)C4=CN=CC=C4)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.